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For Researchers, Scientists, and Drug Development Professionals

Introduction
The determination of free chlorine concentration is a critical parameter in various scientific and

industrial applications, including water purification, disinfection processes, and as a quality

control measure in pharmaceutical and chemical manufacturing. The O-Tolidine method offers

a simple and rapid colorimetric approach for the quantitative analysis of free residual chlorine.

This application note provides a detailed protocol for the use of O-Tolidine sulfate in the

detection of free chlorine, including reagent preparation, experimental procedure, and data

interpretation. The method is based on the principle that O-Tolidine reacts with free chlorine in

an acidic medium to produce a yellow-colored holoquinone, the intensity of which is directly

proportional to the concentration of free chlorine.[1]

Principle of the Method
The O-Tolidine test is a colorimetric method where O-Tolidine (3,3'-dimethylbenzidine) reacts

with free chlorine (in the form of hypochlorous acid or hypochlorite ion) to form a yellow-colored

compound.[1][2] The intensity of the developed color is measured spectrophotometrically, and

the concentration of free chlorine is determined by comparison with a standard calibration

curve. The reaction is pH-dependent and is typically carried out in an acidic solution.
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The performance of the O-Tolidine sulfate method for free chlorine detection is summarized in

the table below. These values are compiled from various studies and represent typical

performance characteristics.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
437 nm [2]

Linear Range 0.1 - 5.0 mg/L (ppm) [2]

Limit of Detection (LOD) 0.026 mg/L [2]

Limit of Quantification (LOQ) 0.089 - 0.5 mg/L [2]

Reaction Time for Free

Chlorine
< 5 seconds

Reaction Time for Total

Chlorine
~ 5 minutes

Experimental Protocols
Reagent Preparation: O-Tolidine Sulfate Solution
Materials:

O-Tolidine dihydrochloride (C₁₄H₁₆N₂·2HCl)

Hydrochloric acid (HCl), concentrated

Distilled or deionized water

Procedure:

Weigh 1.35 g of O-Tolidine dihydrochloride.

Dissolve the O-Tolidine dihydrochloride in 500 mL of distilled water.
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In a separate container, carefully prepare a solution by mixing 150 mL of concentrated

hydrochloric acid with 350 mL of distilled water.

Add the acid solution to the O-Tolidine solution and mix thoroughly.

Dilute the final solution to a total volume of 1000 mL with distilled water.

Store the reagent in a brown, tightly sealed bottle and protect it from light. The solution

should be stable for several months when stored properly.

Standard Chlorine Solution Preparation
Standard chlorine solutions are unstable and should be prepared fresh for each calibration

curve. A common method is to dilute a commercial sodium hypochlorite (bleach) solution and

standardize it using titration.

Experimental Workflow for Free Chlorine Detection
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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